![molecular formula C17H13NO3S2 B5188317 3-benzyl-5-(2,3-dihydroxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one](/img/structure/B5188317.png)
3-benzyl-5-(2,3-dihydroxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-benzyl-5-(2,3-dihydroxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one is a sulfur-containing heterocyclic compound that has been widely studied for its potential applications in various fields of science. This compound is also known as thiosemicarbazone and has been synthesized using different methods.
Mechanism of Action
The mechanism of action of 3-benzyl-5-(2,3-dihydroxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one involves the inhibition of topoisomerase II activity and induction of DNA damage. This leads to the activation of the p53 pathway, which ultimately results in apoptosis of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, induce apoptosis, and inhibit the activity of topoisomerase II. It has also been shown to have antioxidant and anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-benzyl-5-(2,3-dihydroxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one in lab experiments is its potential as an anticancer agent. However, one of the limitations is the need for further studies to determine the optimal dosage and administration route.
Future Directions
There are several future directions for the study of 3-benzyl-5-(2,3-dihydroxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one. One direction is to investigate its potential as a therapeutic agent for other diseases such as Alzheimer's disease and Parkinson's disease. Another direction is to study its potential as a radioprotective agent. Additionally, further studies are needed to determine the optimal dosage and administration route for this compound.
Synthesis Methods
The synthesis of 3-benzyl-5-(2,3-dihydroxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one has been accomplished using different methods. One of the most common methods is the reaction between thiosemicarbazide and 2,3-dihydroxybenzaldehyde in the presence of benzyl bromide. The reaction is carried out in ethanol under reflux conditions for several hours. The resulting product is then purified using recrystallization techniques.
Scientific Research Applications
3-benzyl-5-(2,3-dihydroxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one has shown potential applications in various fields of science. One of the most promising applications is its use as an anticancer agent. Studies have shown that this compound induces apoptosis in cancer cells by inhibiting the activity of topoisomerase II and inducing DNA damage. It has also been shown to inhibit the growth of multidrug-resistant cancer cells.
properties
IUPAC Name |
(5E)-3-benzyl-5-[(2,3-dihydroxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13NO3S2/c19-13-8-4-7-12(15(13)20)9-14-16(21)18(17(22)23-14)10-11-5-2-1-3-6-11/h1-9,19-20H,10H2/b14-9+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ONAZKRHHQUOXCZ-NTEUORMPSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C(=O)C(=CC3=C(C(=CC=C3)O)O)SC2=S |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)CN2C(=O)/C(=C\C3=C(C(=CC=C3)O)O)/SC2=S |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13NO3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.